Cas no 2413874-68-5 ((1s,4r)-1-amino-4-ethylcyclohexylmethanol)

• Product Name: (1s,4r)-1-amino-4-ethylcyclohexylmethanol
• CAS No: 2413874-68-5
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5674556
• PubChem ID: 61055822
• Update Time: 2025-10-24

(1s,4r)-1-amino-4-ethylcyclohexylmethanol Chemical and Physical Properties

Names and Identifiers

• 2413874-68-5
• [(1s,4r)-1-amino-4-ethylcyclohexyl]methanol
• EN300-26621488
• (1s,4r)-1-amino-4-ethylcyclohexylmethanol

• Inchi： 1S/C9H19NO/c1-2-8-3-5-9(10,7-11)6-4-8/h8,11H,2-7,10H2,1H3
• InChI Key： QXCAMZSWINJGLA-UHFFFAOYSA-N
• SMILES： OCC1(CCC(CC)CC1)N

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Additional information on (1s,4r)-1-amino-4-ethylcyclohexylmethanol

Introduction to (1S,4R)-1-Amino-4-Ethylcyclohexylmethanol (CAS No. 2413874-68-5)

(1S,4R)-1-Amino-4-Ethylcyclohexylmethanol, also known by its CAS number 2413874-68-5, is a chiral organic compound with significant applications in the field of organic synthesis and drug discovery. This compound belongs to the class of amino alcohols, which are widely used as intermediates in the synthesis of various bioactive molecules. The structure of this compound consists of a cyclohexane ring with an amino group at position 1 and an ethyl group at position 4, along with a hydroxymethyl group attached to the ring. The stereochemistry of the molecule is defined by the S configuration at position 1 and the R configuration at position 4.

The synthesis of (1S,4R)-1-Amino-4-Ethylcyclohexylmethanol typically involves multi-step processes that require precise control over stereochemistry. Recent advancements in asymmetric catalysis have enabled more efficient and selective methods for synthesizing this compound. For instance, researchers have employed organocatalytic approaches using proline derivatives to achieve high enantioselectivity in the formation of the amino alcohol moiety. These methods not only improve the yield but also reduce the environmental footprint compared to traditional synthetic routes.

In terms of applications, (1S,4R)-1-Amino-4-Ethylcyclohexylmethanol has been extensively studied for its potential in drug development. Its chiral centers make it a valuable building block for constructing complex molecular architectures with specific pharmacological properties. For example, this compound has been used as an intermediate in the synthesis of peptide mimetics and bioisosteres, which are designed to mimic the functions of natural peptides while offering improved stability and bioavailability.

Recent studies have also explored the use of (1S,4R)-1-Amino-4-Ethylcyclohexylmethanol in the development of novel antibiotics. Given the increasing resistance of pathogens to conventional antibiotics, there is a pressing need for new compounds that can target bacterial infections more effectively. Researchers have found that derivatives of this compound exhibit potent antimicrobial activity against a range of bacterial strains, including multidrug-resistant strains.

Beyond its role in drug discovery, (1S,4R)-1-Amino-4-Ethylcyclohexylmethanol has also found applications in materials science. Its unique structure allows it to serve as a chiral template for organizing molecules in supramolecular assemblies. Such assemblies are being investigated for their potential use in catalysis, sensing, and drug delivery systems.

In conclusion, (1S,4R)-1-Amino-4-Ethylcyclohexylmethanol (CAS No. 2413874-68-5) is a versatile compound with a wide range of applications across various scientific disciplines. Its chiral nature and functional groups make it an invaluable tool for researchers working on complex molecular constructions. With ongoing advancements in synthetic methodologies and materials science, this compound is expected to play an even more significant role in future scientific endeavors.